Cas no 83767-07-1 (6-benzyl-2-(diethylamino)-4H-chromen-4-one)

6-benzyl-2-(diethylamino)-4H-chromen-4-one structure
83767-07-1 structure
Product name:6-benzyl-2-(diethylamino)-4H-chromen-4-one
CAS No:83767-07-1
MF:C20H21NO2
MW:307.38624548912
CID:1812794
PubChem ID:3068771

6-benzyl-2-(diethylamino)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-benzyl-2-(diethylamino)-4H-chromen-4-one
    • 6-benzyl-2-(diethylamino)chromen-4-one
    • DTXSID50232632
    • 6-Benzyl-2-(diethylamino)chromone
    • 6-Benzil-2-(dietilammino)cromone [Italian]
    • 6-Benzyl-2-(diethylamino)-4H-1-benzopyran-4-one
    • Chromone, 6-benzyl-2-(diethylamino)-
    • 83767-07-1
    • 6-Benzil-2-(dietilammino)cromone
    • Inchi: InChI=1S/C20H21NO2/c1-3-21(4-2)20-14-18(22)17-13-16(10-11-19(17)23-20)12-15-8-6-5-7-9-15/h5-11,13-14H,3-4,12H2,1-2H3
    • InChI Key: HJQZIMJAFNWLEQ-UHFFFAOYSA-N
    • SMILES: CCN(CC)C1=CC(=O)C2=C(O1)C=CC(=C2)CC3=CC=CC=C3

Computed Properties

  • Exact Mass: 307.157228913g/mol
  • Monoisotopic Mass: 307.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 4.5

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